Cas no 748113-39-5 (5-(Methoxycarbonyl)piperidine-3-carboxylic acid)

• Product Name: 5-(Methoxycarbonyl)piperidine-3-carboxylic acid
• CAS No: 748113-39-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD12026400
• CID: 1075087
• PubChem ID: 49759503
• Update Time: 2025-04-20

5-(Methoxycarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)piperidine-3-carboxylic acid
• MFCD12026400
• YEB11339
• 5-(methoxycarbonyl)piperidine-3-carboxylicacid
• S11485
• SCHEMBL57209
• EN300-754655
• 748113-39-5
• DTXSID90678070
• FT-0685201
• CS-W001635
• 5-methoxycarbonylpiperidine-3-carboxylic acid
• AS-67459
• J-516361
• SB41520
• AKOS006318951

• MDL： MFCD12026400
• Inchi： 1S/C8H13NO4/c1-13-8(12)6-2-5(7(10)11)3-9-4-6/h5-6,9H,2-4H2,1H3,(H,10,11)
• InChI Key： OGVLHCBDMWXAEL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 75.6Ų